N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C21H20FN3O2/c1-14-3-4-17(13-15(14)2)21(27)23-11-12-25-20(26)10-9-19(24-25)16-5-7-18(22)8-6-16/h3-10,13H,11-12H2,1-2H3,(H,23,27)
• InChI Key: ZCOYYLZSKADLSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol
• CAS No.: 921803-94-3

Description

N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C21H20FN3O2 and its molecular weight is 365.408. The purity is usually 95%.
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Scientific Research Applications

Analytical Methods in Antioxidant Activity

Analytical Methods Used in Determining Antioxidant Activity A Review

highlights the significance of antioxidants in various domains like food engineering, medicine, and pharmacy. It critically presents tests used to determine antioxidant activity, outlining their applicability, advantages, and disadvantages. Such methods, based on hydrogen atom transfer or electron transfer, could be pertinent in assessing compounds like N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,4-dimethylbenzamide for potential antioxidant properties. These methods involve spectrophotometry to monitor characteristic color changes or discoloration in solutions being analyzed (Munteanu & Apetrei, 2021).

Amyloid Imaging in Alzheimer's Disease

Amyloid Imaging in Alzheimer's Disease reviews the progress in developing amyloid imaging ligands for in vivo measurement of amyloid in Alzheimer's disease patients' brains. This area of research is crucial for early disease detection and evaluating anti-amyloid therapies. The detailed study of such ligands, including their development and application in clinical settings, could provide insights into how this compound might be applied in similar biomedical contexts (Nordberg, 2007).

Antioxidant Capacity Reaction Pathways

ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways delves into the reaction pathways underpinning the ABTS/potassium persulfate decolorization assay, a method for antioxidant capacity evaluation. This review could be foundational in understanding the chemical interactions and potential antioxidant applications of the compound , by elucidating how specific antioxidants react with ABTS•+ and contribute to total antioxidant capacity (Ilyasov et al., 2020).

Fluorescent Chemosensors

Fluorescent Chemosensors Based on 4-Methyl-2,6-Diformylphenol explores the development of chemosensors for detecting various analytes, highlighting the sensitivity and selectivity of DFP-based chemosensors. This research domain could be relevant to the compound of interest if it has or could be incorporated into fluorescent properties for analytical applications in detecting specific molecules or ions (Roy, 2021).